Disperse Blue 183
Content Navigation
CAS Number
Product Name
IUPAC Name
Molecular Formula
Molecular Weight
InChI
InChI Key
SMILES
Canonical SMILES
Identification and Availability
N-[2-[(2-bromo-6-cyano-4-nitrophenyl)azo]-5-(diethylamino)phenyl]propanamide, also known by its CAS number 119466-60-3 and sometimes referred to as Disperse Blue 183, is a chemical compound. While its specific research applications are limited, it can be obtained from chemical suppliers like Alfa Chemistry for research purposes [].
Potential Research Areas
While there is no extensive published research specifically focused on N-[2-[(2-bromo-6-cyano-4-nitrophenyl)azo]-5-(diethylamino)phenyl]propanamide, its structure suggests potential research areas:
- Organic Chemistry: The presence of the azo group (N=N) and various functional groups like nitro (NO2), cyano (CN), and bromo (Br) makes it an interesting molecule for studies in organic synthesis, exploring its reactivity and potential transformations [].
- Material Science: The compound belongs to a class of chemicals called azo dyes, known for their coloring properties. Research could investigate its potential use in dyeing textiles or exploring its interaction with light for photochemical applications [].
Disperse Blue 183 is a synthetic dye classified as a diazonium salt. Its chemical formula is C20H21BrN6O, with a molecular weight of 473.32 g/mol . The dye is characterized by its vivid blue color and is primarily used in the textile industry for dyeing polyester and other synthetic fibers. It exhibits good lightfastness and washfastness properties, making it suitable for various applications.
The biological activity of Disperse Blue 183 has been studied concerning its environmental impact and potential toxicity. Research indicates that the dye can generate reactive oxygen species under certain conditions, which may lead to oxidative stress in aquatic organisms . Moreover, some studies have suggested that Disperse Blue 183 may exhibit mutagenic properties, raising concerns about its safety in various applications
The synthesis of Disperse Blue 183 typically involves several key steps: One specific method described includes using sulfuric acid and sodium nitrite in controlled conditions to facilitate the diazotization reaction .
Disperse Blue 183 finds extensive use in various applications:
- Textile Dyeing: Primarily used for dyeing polyester fabrics due to its affinity for synthetic fibers.
- Plastics Coloring: Employed in coloring plastics and polymers.
- Printing Inks: Utilized in ink formulations for printing on textiles and other materials
Interaction studies involving Disperse Blue 183 have focused on its behavior in different environments. For example, experiments have demonstrated that the dye can interact with photocatalysts like nickel silicate, leading to enhanced degradation under UV light exposure. This indicates potential pathways for environmental remediation where the dye could be broken down into less harmful substances .
Disperse Blue 183 shares similarities with several other disperse dyes commonly used in industry. Here are some comparable compounds:
| Compound Name | Chemical Formula | Unique Features |
|---|---|---|
| Disperse Blue 1 | C18H12N2O4S | Known for high stability and lightfastness |
| Disperse Blue 56 | C20H22N2O4 | Exhibits excellent washfastness |
| Disperse Violet 1 | C18H16N2O4S | Used primarily for nylon and polyester dyes |
Uniqueness of Disperse Blue 183
Disperse Blue 183 is unique due to its specific bromine substitution on the aromatic ring, which contributes to its distinct color properties and stability compared to other disperse dyes. Its ability to form strong bonds with polyester fibers enhances its application scope in textile manufacturing.
XLogP3
GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 33 of 54 companies. For more detailed information, please visit ECHA C&L website;
Of the 3 notification(s) provided by 21 of 54 companies with hazard statement code(s):;
H315 (38.1%): Causes skin irritation [Warning Skin corrosion/irritation];
H317 (57.14%): May cause an allergic skin reaction [Warning Sensitization, Skin];
H319 (38.1%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Pictograms
Irritant
Other CAS
General Manufacturing Information
Dates
Explore Compound Types
